1pchem a2bchem aaron abcr Acmec aladdin alfa CityChemical cooke enaminestore fluorochem labchem oakwoodchemical scbt sigmaaldrich TCI trc 百灵威 九鼎 罗恩试剂 麦克林 南京试剂 研峰科技

*4x500ml 0.05g 0.1g 0.25g 0.5g 0.5L 1 l 1.51ml x5a 10 l 10.0g 100 ml 1000ml 100g 100ml 10g 10KG 10l 10lt 10mg 12.50012×500ml 12×500ml 15g 15kg 18kg 1ea 1g 1kg 1L 1lt 1ml 1mL x5A 2 l 2,5 l 2.5 l 2.52,5 l 2.5g 2.5l 2.5l（玻瓶） 2.5l（塑瓶） 2.5lt 20 l 200l 20g 20kg 20L 20lt 25 l 25 ml 2500ml 250g 250mg 250ml 25g 25KG 25l 25lt 25ml 2g 2kg 2l 2lt 3.53x1.5ml 300ml 3l 3X1.5ML 4.1004x100ml 4.54×5l 4×5L 4l 4lt 4X100ML 5 l 5.0g 5×5ml 50 ml 500 ml 500g 500l 500mg 500ml 500ml（白玻） 500ml（玻瓶） 50ml 5g 5l 5L/桶 5lt 5l桶 5ml 5VIALS 6.5006x500ml 6X1L 6x500mL

> 99.7% >99.5%(T) ≥99% ≥99.5%, FCC, FG ≥99.7% ≥99.8% ≥99.8%(GC) ≥99.8%(GC)（标准试剂） ≥99.9% ≥99.99% trace metals basis 0.1 M（溶剂：H2O） 0.1M 0.2%溶液 0.5 M（溶剂：H2O） 0.5%溶液 0.5M 1 M CH 1% 1%溶液 1.0 M（溶剂：H2O） 1.00mg/L 1.0M 2.0M 3.24M 30% 4% 5% 5%溶液 6% 60% 85% 95% 99% 99%,无水级,含分子筛,水≤50ppm 99.4% 99.5% 99.5%(T) 99.7% 99.7%(荧光试剂） 99.7+% 99.8% 99.8-100.5% 99.9% 99.9+% 99.99% 99.99% trace metals basis 99.9985% 99-100% ACS,≥99.7% ACS,Reagent Analysis standard Analytical Volumetric Solution,0.1M Analytical Volumetric Solution,0.5M Analytical Volumetric Solution,1.0M Analytical Volumetric Solution,2.0M and the concentration of diluted was 1.0m anhydrous for analysis EMSURE AR AR, 99.5% AR,99.5% eluent additives for LC-MS EMPROVE for analysis EMPARTA for analysis EMSURE For fluorescence analysis, 99.7% for HPLC,≥99.9% for LC-MS for luminescence, BioUltra, ≥99.5% (GC) for synthesis forLC-MS glacial, ≥99.99% trace metals basis glacial, ACS reagent, ≥99.7% glacial, puriss., 99-100% glacial, puriss., meets analytical specification of Ph. Eur., BP, USP, FCC, 99.8-100.5% glacial, ReagentPlus GR GR,99.8% HPLC,≥99.9% natural, ≥99.5%, FG PH＜3.57 PH=4.0 PH=5.1 pH=6.0 PH=7 PharmaGrade, USP, JP, Ph. Eur., Manufactured under appropriate GMP controls for pharma or biopharmaceutical production. standard for GC,≥99.8%(GC) suitable for HPLC suitable for microbiology Suprapur ULC-MS ULC-MS,0.1% in Water United States Pharmacopeia (USP) Reference Standard Vetec water ≤50ppm 分析标准品 色谱标准溶液 稀释成1升使用，稀释后的浓度为1.0M 用于荧光分析,99.7%